Cas no 1020722-13-7 (5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride)

• Product Name: 5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride
• CAS No: 1020722-13-7
• MF: C₁₄H₉BrClNO₄S₂
• MW: 434.712559461594
• MDL: MFCD09835519
• CID: 2130602
• Update Time: 2025-06-29

5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride
• 5-Bromo-1-(phenylsulfonyl)indole-3-sulfonyl chloride
• 5-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride

• MDL： MFCD09835519
• Inchi： 1S/C14H9BrClNO4S2/c15-10-6-7-13-12(8-10)14(22(16,18)19)9-17(13)23(20,21)11-4-2-1-3-5-11/h1-9H
• InChI Key： KGCIUTYTMFGBEE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2S(C1C=CC=CC=1)(=O)=O)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 637
• Topological Polar Surface Area: 90

Additional information on 5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride

Introduction to 5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride (CAS No. 1020722-13-7)

5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride, a compound with the chemical formula C₁₆H₉BrClNO₄S₂, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound is characterized by its intricate structure, which includes a bromo-substituted indole core functionalized with a phenylsulfonyl group and a sulfonyl chloride moiety. The presence of these specific functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The CAS number 1020722-13-7 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numbering system is crucial for researchers to accurately retrieve and cite chemical substances in their studies. The compound's molecular structure, featuring both electrophilic and nucleophilic sites, allows for diverse chemical transformations, making it a valuable building block in drug discovery and development.

In recent years, the demand for specialized intermediates like 5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride has surged due to their role in synthesizing complex pharmaceutical agents. The phenylsulfonyl group and sulfonyl chloride functionalities are particularly noteworthy, as they can be selectively modified to introduce additional pharmacophores or enhance binding affinity to biological targets. This flexibility has made such compounds indispensable in the design of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride is its potential application in the development of small-molecule inhibitors. The indole scaffold is a well-documented pharmacophore in medicinal chemistry, often found in drugs that modulate enzyme activity and receptor binding. For instance, indole derivatives have shown promise in treating neurological disorders, cancer, and infectious diseases. The introduction of bromine and sulfonyl chloride groups further enhances its utility by providing handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

Recent studies have highlighted the importance of indole derivatives in drug discovery. A notable example is the use of indole-based compounds as kinase inhibitors. These kinases play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases like cancer. By leveraging the structural features of 5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride, researchers can design molecules that specifically target these kinases, potentially leading to the development of more effective treatments.

The sulfonyl chloride moiety in this compound is particularly interesting from a synthetic chemistry perspective. Sulfonyl chlorides are known for their reactivity in nucleophilic substitution reactions, allowing for the introduction of various substituents at specific positions within the molecule. This reactivity makes it an excellent choice for constructing complex molecular architectures required for high-affinity binding to biological targets.

Moreover, the bromo substituent on the indole ring adds another layer of functionality that can be exploited in medicinal chemistry. Bromine atoms are often used as directing groups in transition-metal-catalyzed reactions, such as cross-coupling reactions with aryl halides or alkynes. This capability opens up numerous possibilities for modifying the indole core and appending additional pharmacophores to enhance biological activity.

In the context of modern drug discovery, computational methods are increasingly being employed to predict the properties and potential applications of novel compounds. Tools like molecular docking and virtual screening have become indispensable for identifying promising candidates from large libraries of compounds. 5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride, with its diverse functional groups and well-documented reactivity patterns, is an ideal candidate for such computational studies.

One area where this compound has shown particular promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making them vulnerable to inhibitors targeting essential viral enzymes or proteins. Indole derivatives have been explored as potential antiviral compounds due to their ability to interact with viral proteins and disrupt replication cycles. The structural features of 5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride make it a compelling candidate for designing novel antiviral agents through rational drug design approaches.

The synthesis of 5-Bromo-1-(phenylsulfonyl)indole-3-sulfonylchloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps typically include bromination of an indole precursor followed by sulfonylation and subsequent chlorosulfonation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such intermediates, making them more accessible to academic and industrial researchers.

Industrial applications of this compound are also expanding beyond traditional pharmaceuticals into areas like agrochemicals and materials science. For instance, indole derivatives have been investigated as potential leads for developing new pesticides due to their bioactivity against various pests. Additionally, the unique electronic properties of these compounds make them suitable candidates for use in organic electronics and optoelectronic devices.

In conclusion, 5-Bromo-1-(phenylsulfonyl)indole-3-sulionychloride (CAS No. 1020722-13-7) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate with broad applications in drug discovery and development. Its intricate structure, featuring functional groups that allow for diverse chemical modifications, makes it an invaluable tool for synthetic chemists seeking to develop novel therapeutic agents targeting various diseases.